Cas no 103548-82-9 (Huperzine b)

• Product Name: Huperzine b
• CAS No: 103548-82-9
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 62389
• PubChem ID: 5462442
• Update Time: 2025-04-18

Huperzine b Chemical and Physical Properties

Names and Identifiers

• Huperzine B
• 12-Methyl-2,3,4,4a,5,6-hexahydro-1H-5,10b-prop[1]eno-1,7-phenanthrolin-8(7H)-one
• 8,15-Didehydrolycodin-1(18H)-one
• CID 3631
• Fordimine
• 1gpn
• (-)-Huperzine B
• HupB
• HMS3886F20
• 8150AH
• BDBM50199518
• s9219
• AMMONIUMHEXACHLORORUTHENATE(IV)
• DB03348
• HUB
• C09866
• (4aR,5R,10bR)-
• DC3Z5425Y5
• CCG-267025
• MS-23612
• DTXSID30908464
• (4aR,5R,10bR)-12-methyl-2,3,4,4a,5,6-hexahydro-1H-5,10b-prop[1]eno-1,7-phenanthrolin-8-ol
• SCHEMBL17272304
• Lycodin-1(18H)-one, 8,15-didehydro-
• (1R,9R,10R)-16-methyl-6,14-diazatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,16-trien-5-one
• Huperzine B, (-)-
• 1H-5,10b-Propeno-1,7-phenanthrolin-8(7H)-one, 2,3,4,4a,5,6-hexahydro-12-methyl-, [4aR-(4aalpha,5alpha,10balpha)]-
• 1H-5,10b-Propeno-1,7-phenanthrolin-8(7H)-one, 2,3,4,4a,5,6-hexahydro-12-methyl-, (4aR,5R,10bR)-
• AKOS025312527
• HY-N2043
• 12-Methyl-2,3,4,4a,5,6-hexahydro-1H-5,10b-prop[1]eno-1,7-phenanthrolin-8-ol
• 195964-68-2
• 103548-82-9
• CS-0018533
• CHEMBL245079
• (4aR,5R,10bR)-2,3,4,4a,5,6-Hexahydro-12-methyl-1H-5,10b-propeno-1,7-phenanthrolin-8(7H)-one
• CHEBI:5770
• Q-100033
• (4aR,5R,10bR)-12-methyl-2,3,4,4a,5,6-hexahydro-1H-5,10b-prop[1]eno-1,7-phenanthrolin-8(7H)-one
• NS00069504
• (1R,9R,10R)-16-methyl-6,14-diazatetracyclo(7.5.3.01,10.02,7)heptadeca-2(7),3,16-trien-5-one
• Huperzine B; 1H-5,10b-Propeno-1,7-phenanthrolin-8(7H)-one, 2,3,4,4a,5,6-hexahydro-12-methyl-, (4aR,5R,10bR)-; Lycodin-1(18H)-one, 8,15-didehydro-; (-)-Huperzine B; (4aR,5R,10bR)-2,3,4,4a,5,6-Hexahydro-12-methyl-1H-5,10b-propeno-1,7-phenanthrolin-8(7H)-one; 1H-5,10b-Pr
• Huperzine b

• Inchi： 1S/C16H20N2O/c1-10-7-11-8-14-13(4-5-15(19)18-14)16(9-10)12(11)3-2-6-17-16/h4-5,7,11-12,17H,2-3,6,8-9H2,1H3,(H,18,19)/t11-,12+,16+/m0/s1
• InChI Key： YYWGABLTRMRUIT-HWWQOWPSSA-N
• SMILES： O=C1C=CC2=C(C[C@@H]3C=C(C)C[C@]42[C@@H]3CCCN4)N1

Computed Properties

• Exact Mass: 256.15800
• Monoisotopic Mass: 256.157563266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1
• Molecular Weight: 256.34

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 533.5±50.0 °C at 760 mmHg
• Flash Point: 216.4±30.3 °C
• Refractive Index: 1.623
• PSA: 44.89000
• LogP: 2.42090
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Huperzine b Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines